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Compound of Interest

Compound Name: RCM-1

Cat. No.: B1679234 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage of RCM-1, a potent FOXM1 inhibitor.

Adherence to these guidelines is critical for maintaining the compound's integrity and ensuring

experimental reproducibility.

Frequently Asked Questions (FAQs)
Q1: How should I store RCM-1 upon receipt?

Upon receipt, RCM-1, which is shipped at ambient temperature as a non-hazardous chemical,

should be stored under the conditions outlined in the table below. For powdered RCM-1,

storage at -20°C is recommended for long-term stability.[1][2] If you have prepared a stock

solution, it is crucial to store it at -80°C.

Q2: What is the recommended solvent for creating a stock solution of RCM-1?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing RCM-1 stock solutions.

[1][2] It is important to use fresh, anhydrous DMSO, as the presence of moisture can decrease

the solubility of the compound.[1]

Q3: How can I ensure the long-term stability of my RCM-1 stock solution?

To ensure the long-term stability of your RCM-1 stock solution, it is best practice to aliquot the

solution into single-use volumes. This will help you to avoid repeated freeze-thaw cycles, which
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can degrade the compound over time. Store these aliquots at -80°C.[1]

Q4: What should I do if I accidentally left my RCM-1 powder at room temperature?

While RCM-1 is stable for short periods at room temperature during shipping, prolonged

exposure to ambient temperatures is not recommended for the powdered form. If the exposure

was for a brief period, the compound is likely still viable. However, for optimal results and to

minimize any potential degradation, it is crucial to move it to the recommended -20°C storage

as soon as possible.

Q5: My RCM-1 stock solution appears to have precipitated after thawing. What should I do?

If you observe precipitation in your RCM-1 stock solution upon thawing, you can try to

redissolve the compound by gently warming the vial and sonicating.[2] Ensure the vial is tightly

sealed to prevent contamination. If the precipitate does not dissolve, it may indicate

degradation or saturation, and it is advisable to prepare a fresh stock solution.
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Issue Potential Cause Recommended Solution

Reduced or no biological

activity in experiments

Improper storage leading to

compound degradation.

Verify that RCM-1 has been

stored according to the

recommended conditions (see

table below). If not, it is

advisable to use a new vial of

the compound.

Repeated freeze-thaw cycles

of the stock solution.

Always aliquot stock solutions

into single-use volumes to

minimize freeze-thaw cycles.

Difficulty dissolving RCM-1

powder

Use of non-anhydrous or old

DMSO.

Use fresh, high-quality,

anhydrous DMSO for

preparing stock solutions.

Moisture can significantly

reduce solubility.[1]

Incorrect solvent volume.

Ensure you are using the

correct volume of DMSO to

achieve the desired

concentration. Refer to the

solubility data provided.

Inconsistent experimental

results

Inconsistent concentration of

RCM-1 in stock solution.

Ensure the stock solution is

thoroughly mixed before

aliquoting and before use in

experiments.

Degradation of RCM-1 in

working solution.

Prepare fresh working

solutions from a frozen stock

solution for each experiment.

Do not store diluted working

solutions for extended periods.

Quantitative Data Summary
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Form
Storage

Temperature
Shelf Life Solvent Solubility

Powder -20°C
Up to 3 years[1]

[2]
N/A N/A

Stock Solution -80°C Up to 2 years[3] DMSO
85 mg/mL

(200.19 mM)[1]

-20°C Up to 1 month[1] DMSO
16.67 mg/mL

(39.26 mM)[2]

Experimental Protocols
Protocol for Preparation of a 10 mM RCM-1 Stock Solution in DMSO:

Acclimatization: Allow the vial of RCM-1 powder to equilibrate to room temperature for at

least 20 minutes before opening to prevent condensation of moisture inside the vial.

Centrifugation: Briefly centrifuge the vial to ensure all the powder is at the bottom.

Solvent Addition: Using a calibrated pipette, add the appropriate volume of fresh, anhydrous

DMSO to the vial to achieve a 10 mM concentration. The molecular weight of RCM-1 is

424.58 g/mol .

Dissolution: Vortex the solution and, if necessary, sonicate until the RCM-1 is completely

dissolved.

Aliquoting: Dispense the stock solution into single-use, tightly sealed vials.

Storage: Store the aliquots at -80°C.
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Caption: Troubleshooting workflow for unexpected experimental results with RCM-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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